Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate

• Molecular Formula: C19H21NO4S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: ethyl 2-(cyclopropanecarbonylamino)-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C19H21NO4S/c1-4-24-19(22)16-15(12-7-9-14(23-3)10-8-12)11(2)25-18(16)20-17(21)13-5-6-13/h7-10,13H,4-6H2,1-3H3,(H,20,21)
• InChI Key: VBDQRQOOUNHOGM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)OC)C)NC(=O)C3CC3

Description

Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate is a chemical compound that has shown potential in scientific research applications. The compound is synthesized using a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and the neuroprotective effects observed in neurological disorders.
Biochemical and Physiological Effects:
Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate has been shown to have several biochemical and physiological effects. In vitro studies have shown that the compound inhibits the activity of certain enzymes involved in cancer cell growth and proliferation. In vivo studies have shown that the compound inhibits the growth of tumors in mice. The compound has also been shown to have neuroprotective effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate in lab experiments is its potential as a drug candidate for the treatment of cancer and neurological disorders. Another advantage is its ability to inhibit the growth of cancer cells in vitro and in vivo. One limitation of using the compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate. One direction is to further study the compound's mechanism of action to better understand how it inhibits the growth of cancer cells and provides neuroprotective effects. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to evaluate the compound's safety and efficacy in animal models and eventually in clinical trials.

Synthesis Methods

The synthesis of Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate involves several steps. The first step is the reaction between 4-methoxybenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 4-methoxychalcone. The second step involves the reaction of 4-methoxychalcone with thiophene-2-carboxylic acid in the presence of potassium carbonate to form 4-(4-methoxyphenyl)-5-methylthiophene-2-carboxylic acid. The third step involves the reaction of 4-(4-methoxyphenyl)-5-methylthiophene-2-carboxylic acid with cyclopropylcarbonyl chloride in the presence of triethylamine to form ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate.

Scientific Research Applications

Ethyl 2-[(cyclopropylcarbonyl)amino]-4-(4-methoxyphenyl)-5-methyl-3-thiophenecarboxylate has been studied for its potential in scientific research applications. One area of research has been in the development of new drugs for the treatment of cancer. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Another area of research has been in the development of new drugs for the treatment of neurological disorders. The compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.